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Compound of Interest

Compound Name: 2-Fluoro-4-nitrophenol

Cat. No.: B1220534 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Fluoro-4-nitrophenol.
Adherence to these protocols is essential for maintaining a safe laboratory environment.

Hazard Identification and Classification
2-Fluoro-4-nitrophenol is a hazardous substance that requires careful handling. The primary

hazards are summarized below.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2][3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1][2][3]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled.[1][2]

[3]

Skin Irritation Category 2
H315: Causes skin irritation.[1]

[2][3]

Eye Irritation Category 2
H319: Causes serious eye

irritation.[1][2][3]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.[1][2][3]

Signal Word: Warning[1][2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 2-Fluoro-4-
nitrophenol to minimize exposure risk.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required. A face shield should

be worn over safety glasses if

there is a risk of splashing.[4]

[5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[4] Always

inspect gloves for tears or

punctures before use.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.

Respiratory Protection Respirator

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used if engineering controls

like a fume hood are

unavailable or insufficient to

control exposure to dust or

aerosols.[4]

Foot Protection Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.[4]

Experimental Protocols: Handling and Disposal
Handling Procedure:

Preparation: Before beginning work, ensure all required PPE is donned correctly.[4] The

handling area, preferably a chemical fume hood, must be clean and uncluttered.[4]

Dispensing: To prevent the generation of dust and aerosols, handle 2-Fluoro-4-nitrophenol
with care. Use appropriate tools, such as a spatula, for transferring the solid.
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During Use: Keep the container of 2-Fluoro-4-nitrophenol tightly closed when not in use.[1]

[2][3] Avoid all direct contact with the chemical, including the inhalation of any dust or vapors.

[4]

After Handling: Thoroughly wash hands and any other exposed skin with soap and water

after handling is complete.[4] Decontaminate all work surfaces and equipment used during

the procedure.

Disposal Plan:

Waste Collection: All materials contaminated with 2-Fluoro-4-nitrophenol, such as used

gloves, empty containers, and disposable labware, must be collected in a designated and

clearly labeled hazardous waste container.[4]

Waste Segregation: Do not mix this waste with other waste streams.[6] Follow your

institution's specific guidelines for the disposal of halogenated and nitrated organic

compounds.

Container Disposal: Dispose of the contents and container to an approved waste disposal

plant in accordance with local, state, and federal regulations.[1][2][3][6]

Emergency Procedures
Exposure Route First Aid Measures

If Swallowed Get medical help.[1][2][3] Rinse mouth.[1][2]

If on Skin

Wash with plenty of water.[1][2][3] Get medical

help.[1][2] Take off contaminated clothing and

wash it before reuse.[1][2][3]

If in Eyes

Rinse cautiously with water for several minutes.

[1][2][3] Remove contact lenses, if present and

easy to do. Continue rinsing.[1][2][3]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing.[1][2][3] Get medical

help if you feel unwell.[1][2][3]
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Workflow for Handling 2-Fluoro-4-nitrophenol

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Don appropriate PPE

Prepare workspace in fume hood

Carefully dispense chemical

Keep container closed when not in use

Avoid dust/vapor generation

Wash hands and exposed skin

Decontaminate workspace and equipment

Collect all contaminated waste

Label hazardous waste container

Dispose according to regulations

Click to download full resolution via product page
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Caption: Safe handling workflow for 2-Fluoro-4-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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